Cas no 63096-36-6 (methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate)

• Product Name: methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate
• CAS No: 63096-36-6
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 5971696
• PubChem ID: 13794068
• Update Time: 2025-06-07

methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate
• 63096-36-6
• SCHEMBL21787636
• EN300-37008559

• Inchi： 1S/C9H9ClO3/c1-13-9(12)8(11)6-2-4-7(10)5-3-6/h2-5,8,11H,1H3/t8-/m0/s1
• InChI Key： GISNRFMQCNBYDG-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](C(=O)OC)O

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 36 °C

Additional information on methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate

Methyl (2S)-2-(4-Chlorophenyl)-2-hydroxyacetate: An Overview of Its Properties and Applications

Methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate (CAS No. 63096-36-6) is a chiral compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structure, which includes a chiral center and a 4-chlorophenyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate is represented by the formula CH₃OCH(C₆H₄Cl-4)COOH. The presence of the chiral center at the carbon atom adjacent to the carboxyl group imparts enantiomeric specificity to the molecule, which is crucial for its applications in asymmetric synthesis and drug development. The 4-chlorophenyl substituent further enhances its reactivity and selectivity in various chemical reactions.

In recent years, methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate has been extensively studied for its potential as a building block in the synthesis of pharmaceuticals. One notable application is in the production of β-lactam antibiotics, where the chiral center plays a critical role in determining the efficacy and selectivity of the final product. Research published in the Journal of Medicinal Chemistry highlights the use of this compound as a key intermediate in the synthesis of novel β-lactam derivatives with enhanced antibacterial activity.

Beyond its role in antibiotic synthesis, methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate has also shown promise in the development of anti-cancer drugs. Studies have demonstrated that derivatives of this compound exhibit potent cytotoxic effects against various cancer cell lines. For instance, a study published in Cancer Research reported that a derivative of methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate effectively inhibited the growth of human breast cancer cells by inducing apoptosis and disrupting cell cycle progression.

The synthetic versatility of methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate has also made it an attractive candidate for use in combinatorial chemistry and high-throughput screening. Its ability to undergo selective transformations under mild conditions allows for the rapid generation of diverse libraries of compounds, which can be screened for biological activity. This approach has been successfully employed in identifying new leads for drug discovery programs targeting various diseases.

In addition to its pharmaceutical applications, methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate has found use in other areas of chemical research. For example, it has been utilized as a ligand in asymmetric catalysis, where its chiral structure enables enantioselective transformations with high efficiency and yield. A recent study published in Angewandte Chemie International Edition demonstrated the effectiveness of this compound as a ligand in palladium-catalyzed asymmetric allylic alkylation reactions, leading to the formation of highly enantioenriched products.

The physical properties of methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, making it easy to handle and process in laboratory settings. Its stability under standard storage conditions ensures that it can be stored for extended periods without significant degradation.

Safety considerations are an important aspect when working with any chemical compound. While methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate is not classified as a hazardous material, it is advisable to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, adequate ventilation should be provided to prevent inhalation of vapors.

In conclusion, methyl (2S)-2-(4-chlorophenyl)-2-hydroxyacetate (CAS No. 63096-36-6) is a versatile and valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and medicinal chemistry. Its unique structural features make it an ideal candidate for use as an intermediate in the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemical and pharmaceutical sciences.